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Compound of Interest

Aluminum
Compound Name: )
trifluoromethanesulfonate

Cat. No.: B1224127

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of aluminum trifluoromethanesulfonate, also
known as aluminum triflate. It covers its chemical formula, structure, physicochemical
properties, and key applications in organic synthesis, with a focus on its role as a powerful
Lewis acid catalyst.

Chemical Formula and Structure

Aluminum trifluoromethanesulfonate is an aluminum salt of trifluoromethanesulfonic acid.[1]
The central aluminum atom, in its +3 oxidation state, is ionically bonded to three
trifluoromethanesulfonate (triflate) anions.

Chemical Formula: Al(CFsS0s3)3[2]
IUPAC Name: aluminum tris(trifluoromethanesulfonate)[3]

Structure: The triflate anion (CFsSOs™) is a highly stable, weakly coordinating anion due to the
strong electron-withdrawing nature of the trifluoromethyl group, which delocalizes the negative
charge on the sulfonate group. This property makes aluminum triflate a potent Lewis acid.[4]
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Caption: Structure of Aluminum Trifluoromethanesulfonate.

Physicochemical Properties

Aluminum triflate is a white, crystalline solid that is stable at room temperature.[1][5] It is known
for its hygroscopic nature and should be stored in a dry environment.[2][6]
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Property Value References
Molecular Formula C3AIF909S3 [3B1[71[8]
Molecular Weight 474.19 g/mol [71[81I9]
Appearance White powder or crystals [2][9]

Melting Point >300 °C [61[9][10][11]

Soluble in water, ether,
acetone, acetonitrile, and
Solubility diglyme. Poorly soluble in [L][2][6][10]
nitromethane. Sparingly
soluble in SOz and SOzCIF.

Stability Hygroscopic [2][6]
CAS Number 74974-61-1 [21[3][7]
Synthesis

Aluminum trifluoromethanesulfonate can be prepared through several methods. A common
laboratory-scale synthesis involves the reaction of trifluoromethanesulfonic acid with aluminum
chloride.[1][5] The reaction proceeds by heating the two reactants, followed by cooling
crystallization or solvent evaporation to obtain the pure product.[1]

Another method involves the reaction of trifluoromethanesulfonic acid with a metal alkoxide,
such as aluminum triisopropylate.[12]
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Synthesis of Aluminum Trifluoromethanesulfonate
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Caption: General synthesis workflow.

Applications in Organic Synthesis

Aluminum triflate is a versatile and highly effective Lewis acid catalyst in a wide range of
organic transformations. Its water-tolerant nature makes it a more environmentally friendly
alternative to traditional Lewis acids like aluminum chloride.[4][13][14]

Key applications include:

» Friedel-Crafts Reactions: It catalyzes both Friedel-Crafts alkylation and acylation reactions.
[10][14]
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» Cycloisomerization of Unsaturated Alcohols: It is used for the regioselective synthesis of
cyclic ethers.[9][15]

» Ring Opening of Epoxides: It efficiently catalyzes the ring-opening of epoxides with alcohols
and amines, often in very small (ppm) amounts.[13][14]

» Carbonylation Reactions: It serves as a co-catalyst in palladium-catalyzed
methoxycarbonylation reactions.[13][15]

o Synthesis of Heterocycles: It has been employed in the synthesis of various heterocyclic
compounds, including tetrahydrofurans and tetrahydropyrans.[16]

Experimental Protocols

General Protocol for Al(OTf)s-Catalyzed Intramolecular Hydroalkoxylation of Unactivated
Olefins:

This protocol is based on the work of Dufiach and coworkers.[16][17]
e Materials:

o Aluminum trifluoromethanesulfonate (Al(OTf)3)

o y,0-unsaturated alcohol (substrate)

o Anhydrous solvent (e.g., dichloromethane)

o Inert atmosphere (e.g., nitrogen or argon)
e Procedure:

1. To a solution of the y,d-unsaturated alcohol in the anhydrous solvent under an inert
atmosphere, add a catalytic amount of Al(OTf)s (typically 5 mol%).

2. Stir the reaction mixture at room temperature.

3. Monitor the reaction progress by a suitable analytical technique (e.g., TLC or GC-MS).
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4. Upon completion, quench the reaction with a saturated aqueous solution of sodium
bicarbonate.

5. Extract the product with an organic solvent (e.g., diethyl ether).

6. Dry the combined organic layers over anhydrous magnesium sulfate, filter, and
concentrate under reduced pressure.

7. Purify the crude product by column chromatography on silica gel to afford the
corresponding cyclic ether.

Experimental Workflow: Hydroalkoxylation
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Caption: Experimental workflow for hydroalkoxylation.

Catalytic Mechanism: Lewis Acid Catalysis

The catalytic activity of aluminum triflate stems from its strong Lewis acidity. The aluminum
center can accept an electron pair from a Lewis base (e.g., the oxygen atom of a carbonyl
group or an alcohol). This coordination activates the substrate towards nucleophilic attack.[4]
[16][17]

In the intramolecular hydroalkoxylation of unsaturated alcohols, the proposed mechanism
involves the coordination of the aluminum triflate to the oxygen atom of the hydroxyl group.[16]
[17] This coordination increases the acidity of the hydroxyl proton, facilitating the subsequent
intramolecular attack of the hydroxyl group onto the double bond, leading to the formation of
the cyclic ether.[16][17]
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Caption: Proposed catalytic cycle for hydroalkoxylation.

Safety and Handling

Aluminum trifluoromethanesulfonate is corrosive and can cause severe skin burns and eye
damage.[2][3] It is essential to handle this compound with appropriate personal protective
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equipment, including gloves, goggles, and a lab coat.[1] Work should be conducted in a well-
ventilated fume hood.[1] Due to its hygroscopic nature, it should be stored under an inert
atmosphere at room temperature.[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Aluminum
Trifluoromethanesulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1224127#aluminum-trifluoromethanesulfonate-
chemical-formula-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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